3-Bromo-5-(2-fluoro-4-methylphenyl)phenol

• IUPAC Name: 3-bromo-5-(2-fluoro-4-methylphenyl)phenol
• InChI: InChI=1S/C13H10BrFO/c1-8-2-3-12(13(15)4-8)9-5-10(14)7-11(16)6-9/h2-7,16H,1H3
• InChI Key: HBSOMMQDMJHCRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC(=C2)Br)O)F
• Molecular Formula: C13H10BrFO
• DSSTOX Substance ID: DTXSID30686376
• Molecular Weight: 281.12 g/mol
• CAS No.: 1261925-09-0

Description

3-Bromo-5-(2-fluoro-4-methylphenyl)phenol: is an organic compound that belongs to the class of bromophenols It is characterized by the presence of a bromine atom, a fluorine atom, and a methyl group attached to a phenyl ring, which is further connected to a phenol group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-5-(2-fluoro-4-methylphenyl)phenol can be achieved through several methods. One common approach involves the Suzuki-Miyaura coupling reaction. This reaction typically employs a palladium catalyst and a boron reagent to form the carbon-carbon bond between the aryl halide and the aryl boronic acid. The reaction conditions often include the use of a base, such as potassium carbonate, and a solvent like toluene or ethanol .

Industrial Production Methods: Industrial production of this compound may involve large-scale Suzuki-Miyaura coupling reactions under optimized conditions to ensure high yield and purity. The choice of reagents, catalysts, and solvents is crucial to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: The bromine atom in 3-Bromo-5-(2-fluoro-4-methylphenyl)phenol can undergo nucleophilic substitution reactions, where it is replaced by other nucleophiles.

Oxidation Reactions: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The compound can undergo reduction reactions, particularly at the bromine or fluorine sites.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium hydroxide in an aqueous or alcoholic medium.

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution may yield various substituted phenols, while oxidation can produce quinones.

Scientific Research Applications

Chemistry: 3-Bromo-5-(2-fluoro-4-methylphenyl)phenol is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals.

Biology and Medicine: In biological research, this compound may be used to study the effects of halogenated phenols on biological systems. It can also be explored for its potential antimicrobial or anticancer properties.

Industry: In the industrial sector, 3-Bromo-5-(2-fluoro-4-methylphenyl)phenol can be utilized in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(2-fluoro-4-methylphenyl)phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the bromine and fluorine atoms may participate in halogen bonding. These interactions can affect the compound’s binding affinity and specificity towards its targets, influencing its biological activity.

Comparison with Similar Compounds

• 3-Bromo-5-(trifluoromethyl)phenol
• 3-Bromo-4-fluoro-5-methylphenol
• 2-Bromo-5-fluorophenol

Comparison:

• 3-Bromo-5-(trifluoromethyl)phenol: This compound has a trifluoromethyl group instead of a fluorine and methyl group, which may result in different chemical reactivity and biological activity.
• 3-Bromo-4-fluoro-5-methylphenol: The position of the fluorine and methyl groups is different, which can influence the compound’s steric and electronic properties.
• 2-Bromo-5-fluorophenol: The absence of the methyl group and the different position of the bromine and fluorine atoms can lead to variations in chemical behavior and applications.

Uniqueness: 3-Bromo-5-(2-fluoro-4-methylphenyl)phenol is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties compared to its analogs.